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Compound of Interest

Compound Name:
O-Isopropylhydroxylamine

hydrochloride

Cat. No.: B044903 Get Quote

CAS Number: 4490-81-7[1][2] Molecular Formula: C₃H₁₀ClNO[1][2]

This technical guide provides an in-depth overview of O-Isopropylhydroxylamine
hydrochloride, a versatile reagent with significant applications in organic synthesis and drug

development. Tailored for researchers, scientists, and professionals in the pharmaceutical

industry, this document outlines its chemical properties, synthesis, and biological significance,

supported by experimental protocols and pathway diagrams.

Physicochemical and Spectral Data
O-Isopropylhydroxylamine hydrochloride is a white crystalline solid soluble in water.[1][3] Its

chemical structure features an isopropyl group attached to the oxygen atom of a hydroxylamine

moiety, with the hydrochloride salt enhancing its stability and solubility.[3][4]
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Property Value Reference

CAS Number 4490-81-7 [1][2]

Molecular Formula C₃H₁₀ClNO [1][2]

Molecular Weight 111.57 g/mol [2]

Appearance White crystalline solid [1][3]

Melting Point 80-100°C [5]

Solubility Soluble in water [1]

Storage Temperature 2-8°C under inert atmosphere

Spectral Data Summary:

Spectrum Type Key Data Points

¹H NMR
Signals expected around ~1.2 ppm (Doublet, -

CH(CH₃)₂) and ~3.5 ppm (Multiplet, -CH(CH₃)₂)

¹³C NMR
Signals corresponding to the isopropyl methyl

and methine carbons.

IR
Characteristic peaks for N-H, O-H (from the

hydrochloride), and C-H bonds.

Synthesis and Key Reactions
Several synthetic routes for O-Isopropylhydroxylamine hydrochloride have been

established. These methods include the direct reaction of isopropylamine with hydroxylamine

hydrochloride, the reduction of 2-nitropropane, and the alkylation of N-hydroxyphthalimide

followed by hydrolysis.[6]

One of the most critical applications of O-Isopropylhydroxylamine hydrochloride is in the

synthesis of O-isopropyl oximes from carbonyl compounds.[6] Oximes are valuable

intermediates in the preparation of pharmaceuticals and other biologically active molecules.[6]
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Experimental Protocol: General Synthesis of Oximes
The following is a generalized experimental protocol for the synthesis of oximes from

aldehydes or ketones using a hydroxylamine hydrochloride, which is analogous to the reactivity

of O-Isopropylhydroxylamine hydrochloride.

Materials:

Aldehyde or Ketone (1 mmol)

Hydroxylamine hydrochloride (1.2 mmol)

Base (e.g., Sodium Carbonate or Pyridine)

Solvent (e.g., Ethanol or a solvent-free grinding method can be employed)

Ethyl acetate

Water

Procedure:

Reaction Setup: In a round-bottomed flask, dissolve the aldehyde or ketone (1 mmol) and

hydroxylamine hydrochloride (1.2 mmol) in ethanol.

Addition of Base: Slowly add a base such as pyridine or sodium carbonate to the mixture.

The base is necessary to neutralize the HCl released during the reaction.

Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently

refluxed for a period ranging from 15 minutes to several hours, depending on the reactivity of

the carbonyl compound. Reaction progress can be monitored by Thin Layer Chromatography

(TLC).

Work-up: Upon completion, the solvent is removed under reduced pressure. The residue is

then partitioned between ethyl acetate and water.

Purification: The organic layer is separated, washed with brine, dried over anhydrous sodium

sulfate, and concentrated to yield the crude oxime. The product can be further purified by
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recrystallization or column chromatography.

A solvent-free approach involves grinding the carbonyl compound, hydroxylamine

hydrochloride, and a solid base like sodium carbonate in a mortar and pestle.[7]

Applications in Drug Development and Biological
Activity
O-Isopropylhydroxylamine hydrochloride and its derivatives are of significant interest in

drug discovery. The hydroxylamine moiety is crucial for the synthesis of hydroxamic acids,

which are known for their metal-chelating properties and are found in various biologically active

molecules, including metalloproteinase inhibitors.

Antimicrobial Mechanism of Action
Recent studies have highlighted the potential of hydroxylamine derivatives as antimicrobial

agents.[3] The proposed mechanism of action involves the inhibition of ribonucleotide

reductases, which are enzymes essential for DNA synthesis and repair in bacteria.[3] By

targeting this pathway, these compounds can disrupt bacterial proliferation, making them

promising candidates for the development of new antibiotics.[3] This activity also extends to the

inhibition of bacterial biofilm formation, which is a critical factor in chronic and persistent

infections.[3]

Caption: Antimicrobial mechanism of O-Isopropylhydroxylamine derivatives.

Experimental and Synthetic Workflows
The utility of O-Isopropylhydroxylamine hydrochloride as a building block in medicinal

chemistry can be represented in a typical drug discovery workflow.

Caption: Drug discovery workflow using O-Isopropylhydroxylamine HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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